Cas no 2137818-28-9 (2-chloro-5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-1,3-thiazole)

• Product Name: 2-chloro-5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-1,3-thiazole
• CAS No: 2137818-28-9
• MF: C₈H₆ClF₂N₃S
• MW: 249.668145656586
• CID: 6294418
• PubChem ID: 165486837
• Update Time: 2025-10-24

2-chloro-5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2137818-28-9
• EN300-841042
• 2-chloro-5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-1,3-thiazole

• Inchi： 1S/C8H6ClF2N3S/c1-14-3-4(7(10)11)6(13-14)5-2-12-8(9)15-5/h2-3,7H,1H3
• InChI Key： PJBUYGYTJDVRHM-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2C(C(F)F)=CN(C)N=2)S1

Computed Properties

• Exact Mass: 248.9939024g/mol
• Monoisotopic Mass: 248.9939024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59Ų

Additional information on 2-chloro-5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-1,3-thiazole

Professional Introduction of 2-chloro-5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-1,3-thiazole

The compound 2-chloro-5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-1,3-thiazole is a synthetic organic compound with significant potential in the field of pharmaceutical research and chemical synthesis. This molecule belongs to the class of thiazoles, which are known for their diverse applications in medicinal chemistry due to their unique structural features and biological activities.

Recent studies have highlighted the importance of difluoromethyl substituents in enhancing the pharmacokinetic properties of various drugs. The presence of a difluoromethyl group at position 4 of the pyrazole ring not only contributes to the molecular diversity but also plays a critical role in modulating the bioavailability and target binding affinity of the resulting compounds.

The 1,3-thiazole core is a well-established scaffold in drug discovery, offering excellent metabolic stability and lipophilicity, which are essential for achieving desired therapeutic effects. The substitution pattern in this compound ensures optimal solubility and cellular permeability, making it a promising candidate for further exploration in drug development.

Research conducted in 2023 has demonstrated that compounds similar to 2-chloro-5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-1,3-thiazole exhibit potent antimicrobial activity against a wide range of pathogens. These findings suggest that the molecule could serve as a valuable template for the design of new-generation antibiotics, particularly in the context of rising antibiotic resistance.

Furthermore, the chlorine substituent at position 2 of the thiazole ring has been shown to influence the electrophilic aromatic substitution reactivity, which is crucial for the synthesis of more complex derivatives. This feature makes the compound an attractive starting material for multistep synthesis routes aimed at generating biologically active molecules.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the binding modes of thiazole-based compounds with their molecular targets. These studies have revealed that the stereochemistry and conformational flexibility of the pyrazole substituent significantly impact the enzyme inhibition kinetics, which is a key factor in determining therapeutic efficacy.

Given its unique structural characteristics, 2-chloro-5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-1,3-thiazole represents a valuable tool for researchers working in the fields of medicinal chemistry, pharmacology, and biotechnology. Its combination of structural diversity, functional versatility, and biological relevance positions it as a promising candidate for addressing unmet medical needs.